molecular formula C8H8N2 B1314175 6-Ethylpicolinonitrile CAS No. 59146-66-6

6-Ethylpicolinonitrile

Cat. No. B1314175
CAS RN: 59146-66-6
M. Wt: 132.16 g/mol
InChI Key: WVFOQWQNCDNIEI-UHFFFAOYSA-N
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Description

6-Ethylpicolinonitrile is a chemical compound with the molecular formula C8H8N2 . It is used for research and development purposes .


Synthesis Analysis

The synthesis of 6-Ethylpicolinonitrile can be achieved from 2-ETHYL-PYRIDINE 1-OXIDE and Trimethylsilyl cyanide . The process of retrosynthesis, which involves breaking down complex molecules into simpler ones, can be used to plan the synthesis of this compound .


Molecular Structure Analysis

The molecular structure of 6-Ethylpicolinonitrile consists of 8 carbon atoms, 8 hydrogen atoms, and 2 nitrogen atoms . More detailed structural analysis would require specific experimental techniques such as X-ray crystallography or NMR spectroscopy.

properties

IUPAC Name

6-ethylpyridine-2-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H8N2/c1-2-7-4-3-5-8(6-9)10-7/h3-5H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WVFOQWQNCDNIEI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NC(=CC=C1)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80513840
Record name 6-Ethylpyridine-2-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80513840
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

132.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Ethylpicolinonitrile

CAS RN

59146-66-6
Record name 6-Ethylpyridine-2-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80513840
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

2-Ethylpyridine N-oxide (3.0 g, 24.4 mmol) was dissolved in nitroethane (30 ml), and trimethylsilyl cyanide (2.4 g, 24.0 mmol) and N,N-dimethylcarbamoyl chloride (2.4 g, 21.9 mmol) were added thereto. The reaction mixture was stirred at room temperature for 3 days, concentrated under reduced pressure, combined with saturated aqueous sodium hydrogen carbonate solution and extracted with ethyl acetate. The extract was washed with saturated brine and dried. The solvent was evaporated under reduced pressure. The residue was subjected to a silica gel column chromatography and eluted with hexane-ethyl acetate (2:1, v/v) to give the titled compound (1.0, 31%).
Quantity
3 g
Type
reactant
Reaction Step One
Name
nitroethane
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
2.4 g
Type
reactant
Reaction Step Two
Quantity
2.4 g
Type
reactant
Reaction Step Two
Yield
31%

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